Cas no 392289-50-8 (N-(2-benzoyl-4-bromophenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide)

• Product Name: N-(2-benzoyl-4-bromophenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide
• CAS No: 392289-50-8
• MF: C₃₄H₂₂BrClN₄O₂
• MW: 633.921085834503
• CID: 5767637
• PubChem ID: 3393885
• Update Time: 2025-10-05

N-(2-benzoyl-4-bromophenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• F0411-0015
• SR-01000427205
• AKOS024378652
• Z199468124
• N-(2-benzoyl-4-bromophenyl)-4-((6-chloro-4-phenylquinazolin-2-yl)amino)benzamide
• N-(2-benzoyl-4-bromophenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide
• SR-01000427205-1
• 392289-50-8

• Inchi： 1S/C34H22BrClN4O2/c35-24-13-17-30(28(19-24)32(41)22-9-5-2-6-10-22)38-33(42)23-11-15-26(16-12-23)37-34-39-29-18-14-25(36)20-27(29)31(40-34)21-7-3-1-4-8-21/h1-20H,(H,38,42)(H,37,39,40)
• InChI Key： WLJDCBGOLURSJF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)NC(C1C=CC(=CC=1)NC1=NC2C=CC(=CC=2C(C2C=CC=CC=2)=N1)Cl)=O

Computed Properties

• Exact Mass: 632.06147g/mol
• Monoisotopic Mass: 632.06147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 84Ų

Additional information on N-(2-benzoyl-4-bromophenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide

N-(2-Benzoyl-4-Bromophenyl)-4-[(6-Chloro-4-Phenylquinazolin-2-Yl)Amino]Benzamide: A Comprehensive Overview

N-(2-Benzoyl-4-bromophenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide, identified by the CAS registry number 392289-50-8, is a highly complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its intricate structure, which includes a benzoyl group, a bromophenyl moiety, and a quinazoline core. The quinazoline ring system, a heterocyclic aromatic structure, is particularly notable for its role in various pharmacological agents, including anticancer drugs. Recent studies have highlighted the importance of such structures in targeting specific biological pathways, making this compound a subject of interest in both academic and industrial research.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Researchers have employed various strategies, including Suzuki coupling and nucleophilic aromatic substitution, to construct the key intermediates. The integration of these techniques has enabled the successful synthesis of N-(2-benzoyl-4-bromophenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide, which serves as a valuable building block for further drug development.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Recent studies have demonstrated that quinazoline derivatives can inhibit key enzymes involved in cell proliferation and survival. For instance, the compound has shown remarkable activity against several cancer cell lines by targeting specific kinases that are overexpressed in malignant tumors. This finding underscores the importance of quinazoline-based compounds in modern cancer therapy.

In addition to its therapeutic potential, N-(2-benzoyl-4-bromophenyl)-4-[(6-chloro-4-phenylquinazolin-2-yl)amino]benzamide has also been investigated for its role in other therapeutic areas. For example, researchers have explored its anti-inflammatory properties, suggesting that it could be developed into a novel class of anti-inflammatory agents. Furthermore, the compound's unique structure allows for extensive chemical modification, enabling scientists to tailor its properties for specific therapeutic applications.

From a structural standpoint, the compound's benzoyl group plays a critical role in stabilizing the molecule's conformation and enhancing its bioavailability. The bromophenyl moiety contributes to the molecule's lipophilicity, which is essential for crossing cellular membranes and interacting with intracellular targets. Meanwhile, the quinazoline core provides a rigid framework that facilitates interactions with protein targets, making it an ideal scaffold for drug design.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that N-(2-benzoyl-4-bromophenyl)-4-[(6-chloro-4 phenylquinazolin 2 yl)amino]benzamide exhibits strong binding affinity to several oncogenic proteins. These findings have paved the way for experimental validation using in vitro and in vivo models, which are currently underway.

In conclusion, N-(2-benzoyl 4 bromophenyl)-4 [(6 chloro 4 phenylquinazolin 2 yl)amino]benzamide (CAS No: 392289 50 8) represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for drug development across multiple therapeutic areas. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern medicine.